Cas no 1806756-18-2 (3-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine
• CAS No: 1806756-18-2
• MF: C₇H₅BrF₃N
• MW: 240.020511388779
• CID: 4922583
• Update Time: 2025-05-23

3-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine

• Inchi： 1S/C7H5BrF3N/c8-3-4-1-2-5(9)12-6(4)7(10)11/h1-2,7H,3H2
• InChI Key： WJXGWYDEFKAVSP-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(N=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine

3-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine: A Comprehensive Overview

3-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine (CAS No. 1806756-18-2) is a highly specialized organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its pyridine ring, which is a six-membered aromatic ring with one nitrogen atom, and its substituted groups: a bromomethyl group at position 3, a difluoromethyl group at position 2, and a fluorine atom at position 6. These substituents not only influence the compound's physical and chemical properties but also play a pivotal role in its potential applications.

The synthesis of 3-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine involves a series of intricate chemical reactions, including nucleophilic substitution, electrophilic substitution, and fluorination processes. Recent advancements in catalytic methods and the use of transition metal catalysts have significantly improved the efficiency and selectivity of these reactions. For instance, the use of palladium-catalyzed cross-coupling reactions has enabled the precise installation of the bromomethyl and difluoromethyl groups onto the pyridine ring, ensuring high yields and minimal by-products.

One of the most notable applications of this compound lies in its role as an intermediate in the synthesis of bioactive molecules. The presence of electron-withdrawing groups such as fluorine and difluoromethyl groups enhances the compound's reactivity, making it an ideal precursor for constructing complex heterocyclic structures. Recent studies have demonstrated its utility in the development of novel antibiotics and antiviral agents, where its ability to modulate enzyme activity has been exploited to design more effective therapeutic agents.

In addition to its pharmaceutical applications, 3-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine has also found relevance in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers have reported that incorporating this compound into conjugated polymers can significantly enhance their charge transport properties, leading to improved device performance.

The physical properties of this compound are equally intriguing. Its melting point is relatively high due to the strong intermolecular forces arising from the fluorinated substituents. The compound is also sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

From an environmental standpoint, understanding the degradation pathways of 3-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine is crucial for assessing its potential impact on ecosystems. Recent studies have shown that under aerobic conditions, the compound undergoes hydroxylation at the bromomethyl group, leading to its eventual breakdown into less hazardous by-products. This information is vital for developing strategies to mitigate any potential environmental risks associated with its use.

In conclusion, 3-(Bromomethyl)-2-(difluoromethyl)-6-fluoropyridine (CAS No. 1806756-18-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, reactivity, and physical properties continue to make it an invaluable tool for researchers in organic chemistry, pharmacology, and materials science. As ongoing research delves deeper into its potential uses and mechanisms of action, this compound is poised to play an even more significant role in advancing scientific knowledge and technological innovation.